Cas no 1519513-68-8 (2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine)
2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine Chemical and Physical Properties
Names and Identifiers
-
- 1519513-68-8
- 2-Bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine
- EN300-1588636
- 2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine
-
- Inchi: 1S/C8H10BrNO/c9-8-4-6-5-10-3-1-2-7(6)11-8/h4,10H,1-3,5H2
- InChI Key: OZFQEKNJQJEZKK-UHFFFAOYSA-N
- SMILES: BrC1=CC2CNCCCC=2O1
Computed Properties
- Exact Mass: 214.99458g/mol
- Monoisotopic Mass: 214.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 25.2Ų
2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1588636-0.05g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 0.05g |
$888.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-0.1g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 0.1g |
$930.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-0.25g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 0.25g |
$972.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-0.5g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 0.5g |
$1014.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-1.0g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 1g |
$1057.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-2.5g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 2.5g |
$2071.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-5.0g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 5g |
$3065.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-10.0g |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 10g |
$4545.0 | 2023-05-23 | ||
| Enamine | EN300-1588636-50mg |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 50mg |
$888.0 | 2023-09-23 | ||
| Enamine | EN300-1588636-100mg |
2-bromo-4H,5H,6H,7H,8H-furo[3,2-c]azepine |
1519513-68-8 | 100mg |
$930.0 | 2023-09-23 |
2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine
Market Research and Analysis Report on 2-Bromo-4H,5H,6H,7H,8H-Furo[3,2]Cazepine (CAS No. 1519513-68-8)
The compound 2-bromo-4H,5H,6H,7H,8H-furo[3,2]c azepine (CAS No. 1519513-68-8) has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery and material science. This report provides an in-depth analysis of the current market landscape, research advancements, and future prospects for this compound.
Recent studies have highlighted the role of 2-bromo-4H,5H,6H,7H,8H-furo[3,2]c azepine as a versatile building block in organic synthesis. Its brominated structure makes it an ideal candidate for various substitution reactions, enabling the creation of complex molecular frameworks with potential bioactivity. Researchers have explored its use in the development of novel anti-cancer agents and neuroprotective drugs.
Market demand for this compound is driven by its increasing adoption in academic research and preclinical trials. Key players in the global chemical market are actively sourcing this compound to meet the growing demand from pharmaceutical companies and research institutions. The competitive landscape is characterized by a few major suppliers specializing in fine chemicals and intermediates for drug development.
From a supply chain perspective, the production of 2-bromo-4H,5H,6H,7H,8H-furo[3 ,2]c azepine involves multi-step synthetic processes requiring advanced chemical engineering techniques. This has resulted in a limited number of manufacturers capable of producing the compound at scale while maintaining high purity standards.
Looking ahead, the market for this compound is expected to grow steadily as more applications are discovered across diverse fields such as materials science and agrochemicals. Collaborations between academic institutions and industry players are likely to accelerate innovation and expand its commercial potential.
1519513-68-8 (2-bromo-4H,5H,6H,7H,8H-furo3,2-cazepine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)